Cas no 960365-65-5 (Silvestrol aglycone)

Silvestrol aglycone structure

Product Name:Silvestrol aglycone

CAS No:960365-65-5

MF:C₂₇H₂₆O₈

MW:478.490548610687

CID:836612

Update Time:2024-10-25

Silvestrol aglycone Chemical and Physical Properties

- Silvestrol aglycone
- methyl (1R,2R,3S,3aR,8bS)-1,6,8b-trihydroxy-8-methoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3-dihydro-1H-cyclopenta[b][1]benzofuran-2-carboxylate
- (1R,2R,3S,3aR,8bS)-2,3,3a,8b-Tetrahydro-1,6,8b-trihydroxy-8-methoxy-3a-(4-methoxyphenyl)-3-phenyl-1H-cyclopenta[b]benzofuran-2-carboxylic acid methyl ester
- Methyl (1R,2R,3S,3aR,8bS)-2,3,3a,8b-tetrahydro-1,6,8b-trihydroxy-8-methoxy-3a-(4-methoxyphenyl)-3-phenyl-1H-cyclopenta[b]benzofuran-2-carboxylate (ACI)
- Inchi： 1S/C27H26O8/c1-32-18-11-9-16(10-12-18)27-22(15-7-5-4-6-8-15)21(25(30)34-3)24(29)26(27,31)23-19(33-2)13-17(28)14-20(23)35-27/h4-14,21-22,24,28-29,31H,1-3H3/t21-,22-,24-,26+,27+/m1/s1
- InChI Key： HYLOONIBWUNKDH-PXIJUOARSA-N
- SMILES： O[C@]12C3C(=CC(=CC=3O[C@@]1(C1C=CC(OC)=CC=1)[C@H](C1C=CC=CC=1)[C@H]([C@H]2O)C(=O)OC)O)OC

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-13250-5mg	Silvestrol aglycone	960365-65-5	99.84%	5mg	￥4000	2025-04-15
Chemenu	CM161817-10mg	methyl (1R,2R,3S,3aR,8bS)-1,6,8b-trihydroxy-8-methoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3,3a,8b-tetrahydro-1H-cyclopenta[b]benzofuran-2-carboxylate	960365-65-5	98%	10mg	$12964	2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S876120-1mg	Silvestrol aglycone	960365-65-5	≥98%	1mg	￥8,464.50	2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59518-1mg	Silvestrol aglycone	960365-65-5	98%	1mg	￥8901.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59518-5mg	Silvestrol aglycone	960365-65-5	98%	5mg	￥0.00	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59518-10mg	Silvestrol aglycone	960365-65-5	98%	10mg	￥0.00	2023-09-07
eNovation Chemicals LLC	Y1261350-5mg	Silvestrolaglycone	960365-65-5	99%	5mg	$730	2024-06-06
eNovation Chemicals LLC	Y1261350-10mg	Silvestrolaglycone	960365-65-5	99%	10mg	$1120	2024-06-06
eNovation Chemicals LLC	Y1261350-25mg	Silvestrolaglycone	960365-65-5	99%	25mg	$2150	2024-06-06
eNovation Chemicals LLC	Y1261350-50mg	Silvestrolaglycone	960365-65-5	99%	50mg	$3405	2024-06-06

1112993-16-4

960365-65-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol ; 3 h, rt

Reference

: Total Synthesis of 2''',5'''-Diepisilvestrol and Its C1''' Epimer: Key Structure Activity Relationships at C1''' and C2'''

Chambers, Jennifer M.; Huang, David C. S.; Lindqvist, Lisa M.; Savage, G. Paul; White, Jonathan M.; et al, Journal of Natural Products, 2012, 75(8), 1500-1504

874202-49-0

960365-65-5

Reaction Conditions

Reference

: Synthetic Silvestrol Analogues as Potent and Selective Protein Synthesis Inhibitors

Liu, Tao; Nair, Somarajan J.; Lescarbeau, Andre; Belani, Jitendra; Peluso, Stephane; et al, Journal of Medicinal Chemistry, 2012, 55(20), 8859-8878

1112993-16-4

960365-65-5

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol ; 3 h, rt

Reference

: Total Synthesis of the Potent Anticancer Aglaia Metabolites (-)-Silvestrol and (-)-Episilvestrol and the Active Analogue (-)-4'-Desmethoxyepisilvestrol

Adams, Tim E.; El Sous, Mariana; Hawkins, Bill C.; Hirner, Sebastian; Holloway, Georgina; et al, Journal of the American Chemical Society, 2009, 131(4), 1607-1616

960365-75-7

960365-65-5

Reaction Conditions

1.1 Reagents: Bromotrimethylsilane Solvents: Dichloromethane ; 2 h, -78 °C; 1 h, -78 °C
1.2 Solvents: Water

Reference

: Enantioselective synthesis of the complex rocaglate (-)-silvestrol

Gerard, Baudouin; Cencic, Regina; Pelletier, Jerry; Porco, John A., Angewandte Chemie, 2007, 46(41), 7831-7834